2-Chloro-3-ethynylpyridine

• IUPAC Name: 2-chloro-3-ethynylpyridine
• InChI: InChI=1S/C7H4ClN/c1-2-6-4-3-5-9-7(6)8/h1,3-5H
• InChI Key: QDXBYAHLSUVKHT-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=C(N=CC=C1)Cl
• Molecular Formula: C7H4ClN
• DSSTOX Substance ID: DTXSID10603824
• Molecular Weight: 137.56 g/mol
• CAS No.: 1196156-69-0

Description

2-Chloro-3-ethynylpyridine is an organic compound with the molecular formula C7H4ClN. It has a molecular weight of 137.57. The compound is typically stored at room temperature and has a physical form of powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4ClN/c1-2-6-4-3-5-9-7(6)8/h1,3-5H. This code provides a specific description of the molecule’s structure, including the positions of the chlorine, ethynyl group, and pyridine ring.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 137.57. The compound’s boiling point is approximately 224.9±25.0 C at 760 mmHg.

Scientific Research Applications

1. Hydrohalogenation Applications

2-Ethynylpyridines, including 2-Chloro-3-ethynylpyridine, have shown efficient hydrohalogenation reactions without special reagents. They react readily with hydrochloric acid to form pyridinium salts, enhancing the electrophilicity of the ethynyl group and facilitating nucleophilic addition of halide ions, yielding high yields of products like 2-(2-chloroethenyl)pyridine. This process applies to hydrobromination and hydroiodination using respective acids (Muragishi et al., 2017).

2. Chemical Interaction and Structural Analysis

2-Ethynylpyridine (2-EP) demonstrates multifunctional properties, capable of forming hydrogen-bonded complexes. Its dimer structures and distribution in solvents like tetrachloroethene have been analyzed using IR spectroscopy and theoretical calculations, revealing insights into its hydrogen-bonding capabilities involving CH, Aryl-H, and N-atoms (Bakarić & Spanget-Larsen, 2018).

3. Soil Nitrification Inhibition

2-Ethynylpyridine has been identified as a potent inhibitor of nitrification in soil, suggesting its utility as a soil nitrification inhibitor. It compares favorably with other nitrification inhibitors and shows effectiveness based on soil type and temperature. These properties are significant for agricultural applications, particularly for retarding nitrification of fertilizer nitrogen in soil (McCarty & Bremner, 1990).

4. Molecular Electronic Applications

3-Nitro-2-(3'-nitro-2'-ethynylpyridine)-5-thiopyridine, a derivative of 2-ethynylpyridine, exhibits charge-induced conformational switching and rectifying behavior, making it suitable for applications as a molecular diode. This molecule can act as a memory or nano-actuator, controlled by an external fieldor bias voltage, highlighting its potential in electronic and molecular device applications (Derosa, Guda, & Seminario, 2003).

5. Spectroscopic Studies and Chemical Reactivity

Spectroscopic analysis of 2-ethynylpyridines, including their interaction with other molecules like trimethylphosphate, provides insights into the secondary hydrogen bonds and complex formations. Such studies are crucial for understanding the molecular dynamics and reactivity of these compounds, which can be significant in developing new chemical processes or materials (Vojta et al., 2016).

Safety and Hazards

The safety information for 2-Chloro-3-ethynylpyridine indicates that it is a compound with some hazards. It has been assigned the GHS07 pictogram, and the signal word “Warning” is used to indicate its potential hazards.

Mechanism of Action

Target of Action

It’s known that ethynylpyridines, in general, can interact with various biological targets depending on their specific structure and functional groups .

Mode of Action

Ethynylpyridines can participate in various chemical reactions due to the presence of the ethynyl group . The chlorine atom in the 2-position could potentially enhance the reactivity of the ethynyl group, leading to unique interactions with its targets .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-3-ethynylpyridine . These factors could include pH, temperature, presence of other molecules, and specific conditions within the biological system where the compound is active.